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Compound of Interest

Compound Name: 2-Naphthyl acetate

Cat. No.: B073860

Essential Safety and Handling Guide for 2-Naphthyl
Acetate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Naphthyl acetate in a laboratory setting. Adherence to
these guidelines is critical for ensuring the safety of researchers, scientists, and drug
development professionals.

Chemical Identifier:

Name: 2-Naphthyl acetate

Synonyms: 3-Naphthyl acetate, 2-Naphthalenol acetate

CAS Number: 1523-11-1

Molecular Formula: C12H1002

Molecular Weight: 186.21 g/mol

Physical and Chemical Properties:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b073860?utm_src=pdf-interest
https://www.benchchem.com/product/b073860?utm_src=pdf-body
https://www.benchchem.com/product/b073860?utm_src=pdf-body
https://www.benchchem.com/product/b073860?utm_src=pdf-body
https://www.benchchem.com/product/b073860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Source

White powder/crystalline solid. ChemicalBook, ChemBK,

Appearance . S
[11121[3] Fisher Scientific
] ] ChemicalBook, ChemBK,
Melting Point 67-71 °C (153-160 °F).[1][2] ) S
Fisher Scientific
Boiling Point 310 °C (590 °F). ChemicalBook

B Insoluble in water; Soluble in )
Solubility ChemicalBook, ChemBK
ethanol, ether, and chloroform.

Refrigerator (approx. ChemicalBook, Suvchem

Storage Temperature _
4°C/39°F). Laboratory Chemicals

Hazard Identification and Personal Protective Equipment
(PPE)

2-Naphthyl acetate is considered a hazardous substance that can cause serious eye damage
and may cause skin and respiratory tract irritation. The toxicological properties have not been
fully investigated. Therefore, strict adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Chemical safety goggles or
eyeglasses as described by
) OSHA's eye and face To prevent eye contact which
Eye Protection ] ] ) ]
protection regulations in 29 can cause serious damage.
CFR 1910.133 or European

Standard EN166.

Appropriate protective gloves
(e.g., nitrile rubber,

olychloroprene, butyl rubber,

) ] POy P b4 ) To prevent skin irritation and
Skin Protection fluorocaoutchouc, polyvinyl ) )
. ] potential absorption.

chloride). Wear appropriate
protective clothing to minimize

skin contact.

A NIOSH or European
Standard EN 149 approved

respirator should be used ) ]
To prevent inhalation of dust
) ) when necessary, such as when ) ]
Respiratory Protection o which may cause respiratory
ventilation is inadequate or o
. tract irritation.
dust is generated. Follow

OSHA respirator regulations in
29 CFR 1910.134.

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area. Facilities should be equipped with an eyewash station and a
safety shower.

e Use local exhaust ventilation to control airborne levels.
e Minimize dust generation and accumulation.

Handling Procedures:
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Wash hands thoroughly after handling.

Avoid contact with eyes, skin, and clothing.

Do not ingest or inhale.

Keep the container tightly closed when not in use.

Storage Procedures:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store in a refrigerator at approximately 4°C (39°F).

Emergency Procedures

First Aid Measures:

Remove and wash contaminated clothing before reuse.

Incompatible with strong oxidizing agents, strong reducing agents, acids, and bases.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
£ at least 15 minutes, occasionally lifting the
yes . . :
upper and lower eyelids. Seek immediate

medical attention.

Flush skin with plenty of soap and water for at

Ski least 15 minutes while removing contaminated
in

clothing and shoes. Get medical aid if irritation

develops or persists.

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation o ] ]
breathing is difficult, give oxygen. Get medical

aid.

Do NOT induce vomiting. If the person is
Ingestion conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Get medical aid.

Spill Response:

» Evacuate personnel from the area.

e Wear appropriate PPE as outlined above.
e Avoid generating dusty conditions.

o For small spills, vacuum or sweep up the material and place it into a suitable, labeled
disposal container.

o Clean up spills immmediately and provide ventilation.

Disposal Plan

» Dispose of waste in accordance with all applicable federal, state, and local environmental
regulations.
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o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.

e Consult a licensed professional waste disposal service.

e One method of disposal is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.

« Decontaminate empty containers before disposal.

Experimental Workflow Diagram
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Workflow for Handling 2-Naphthyl Acetate

Preparation

Review Safety Data Sheet (SDS)

:

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

:

Ensure Proper Ventilation
(Fume Hood)

Handling & Experimentation

Weigh 2-Naphthyl Acetate
(Minimize Dust)

:

Perform Experimental Procedure

'

Keep Container Tightly Closed When Not in Use

Cleanup & Disgyé \ Storage

Store in a Tightly Sealed Container
in a Refrigerator (~4°C)

Decontaminate Work Surfaces

l

Dispose of Waste in Labeled Container

:

Remove and Clean/Dispose of PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Naphthyl
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073860#personal-protective-equipment-for-handling-
2-naphthyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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